N-[(1R*,4R*)-4-Aminocyclohexyl]-3,3-dimethylbutanamide hydrochloride

• IUPAC Name: N-(4-aminocyclohexyl)-3,3-dimethylbutanamide;hydrochloride
• InChI: InChI=1S/C12H24N2O.ClH/c1-12(2,3)8-11(15)14-10-6-4-9(13)5-7-10;/h9-10H,4-8,13H2,1-3H3,(H,14,15);1H
• InChI Key: KDLBVFREDBVDLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1CCC(CC1)N.Cl
• Molecular Formula: C12H25ClN2O
• Molecular Weight: 248.79 g/mol

Description

N-[(1R*,4R*)-4-Aminocyclohexyl]-3,3-dimethylbutanamide hydrochloride is a chemical compound with the molecular formula C12H24N2O・HCl. It has a molecular weight of 248.79. This compound is used for research and development.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the available resources. The molecular weight is known to be 248.79, but other properties such as melting point, boiling point, solubility, and others are not provided.

Scientific Research Applications

Modular Synthons for Medicinal Chemistry

"N-[(1R*,4R*)-4-Aminocyclohexyl]-3,3-dimethylbutanamide hydrochloride" and similar compounds serve as modular synthons in medicinal chemistry. For instance, the synthesis of protected α-aminocyclobutanone and its derivatives provides access to cyclobutanone-containing lead inhibitors for hydrolase enzymes, including serine proteases and metalloproteases. These synthons offer a convenient pathway to explore therapeutic agents targeting a variety of diseases (Thahani S Habeeb Mohammad et al., 2020).

Novel Antidepressant Compounds

Research on bicyclic compounds, such as Wy-45,030, which is structurally related to "this compound," demonstrates a neurochemical profile predictive of antidepressant activity. These studies highlight the potential for developing antidepressants with fewer side effects compared to traditional medications (E. Muth et al., 1986).

Fungicidal Applications

Compounds structurally related to "this compound" have shown potential in the development of fungicides. For example, 2-amino-6-oxocyclohexenylsulfonamides displayed moderate antifungal activity against Botrytis cinerea, indicating the utility of these compounds in agricultural sciences (Xinghai Li et al., 2011).

Liquid-Liquid Extraction for Metal Recovery

"N,N′-dimethyl-N,N′-dicyclohexylsuccinamide" has been investigated for its potential in the liquid-liquid extraction of Pd(II) from chloride solutions. This research demonstrates the application of cyclohexyl-based compounds in the recovery of precious metals from industrial waste, contributing to more sustainable practices (M. C. Costa et al., 2018).

Alzheimer's Disease Research

Compounds with structural similarities to "this compound" have been utilized in the study of Alzheimer's disease. For instance, [18F]FDDNP, a derivative used in positron emission tomography, facilitates the non-invasive monitoring of neurofibrillary tangles and beta-amyloid plaques in living patients, thereby aiding in the diagnosis and treatment monitoring of Alzheimer's disease (K. Shoghi-Jadid et al., 2002).

Safety and Hazards

According to the safety data sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed cautiously with water. In case of accidental release, the area should be ventilated until material pick up is complete. It should be kept away from heat/sparks/open flames/hot surfaces.

Future Directions

The future directions for N-[(1R*,4R*)-4-Aminocyclohexyl]-3,3-dimethylbutanamide hydrochloride are not specified in the available resources. Given that it is used for research and development, it could be subject to further studies to explore its potential applications in various fields.